Cas no 1355175-68-6 (1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole)
1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole
-
- Inchi: 1S/C18H22N2S/c1-13-16(21-18(2,3)4)9-10-17(19-13)20-12-11-14-7-5-6-8-15(14)20/h5-10H,11-12H2,1-4H3
- InChI Key: FPTSQDVDOASCNI-UHFFFAOYSA-N
- SMILES: N1(C2=NC(C)=C(SC(C)(C)C)C=C2)C2=C(C=CC=C2)CC1
1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499769-1g |
1-(5-(tert-Butylthio)-6-methylpyridin-2-yl)indoline |
1355175-68-6 | 97% | 1g |
$1061 | 2023-01-10 |
1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole
Introduction to 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole (CAS No. 1355175-68-6)
The compound 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole, identified by its CAS number 1355175-68-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a pyridine ring with a dihydroindole scaffold, featuring a 5-tert-butylsulfanyl substituent and a 6-methyl group, which contribute to its unique chemical and biological properties. The structural design of this compound has garnered attention for its potential applications in drug discovery and development, particularly in the quest for novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives due to their diverse biological activities. The indole core is well-known for its role in various pharmacological processes, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of sulfur-containing groups, such as the 5-tert-butylsulfanyl moiety, further enhances the compound's pharmacophoric properties by improving solubility and metabolic stability. This modification is particularly crucial in designing molecules that can withstand the rigorous biotransformation processes within the human body.
The 6-methyl group in the pyridine ring adds another layer of complexity to the compound's structure, influencing its electronic distribution and interactions with biological targets. Such structural features are often meticulously optimized during drug design to achieve high affinity and selectivity for specific receptors or enzymes. The combination of these elements in 1-(5-tert-butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole makes it a promising candidate for further investigation in medicinal chemistry.
Recent studies have highlighted the importance of pyridine-indole hybrids in medicinal chemistry due to their ability to modulate various signaling pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The 5-tert-butylsulfanyl group, in particular, has been observed to enhance binding affinity by stabilizing the transition state of enzyme-substrate interactions. This property is especially valuable in designing inhibitors that require precise molecular recognition.
The synthesis of 1-(5-tert-butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole involves multi-step organic transformations that highlight the synthetic prowess of modern pharmaceutical chemistry. Key steps include nucleophilic substitution reactions to introduce the sulfur-containing group and cyclization processes to form the dihydroindole core. These synthetic strategies are critical for achieving high yields and purity, which are essential for subsequent biological evaluation.
In terms of biological activity, preliminary studies on related compounds suggest that 1-(5-tert-butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole may exhibit properties similar to those of known indole-based drugs. For example, it could potentially interfere with pathways involved in inflammation or neurodegeneration. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays are being conducted to assess its interaction with target proteins and evaluate its efficacy against disease models.
The pharmaceutical industry's focus on structure-based drug design has led to the development of computational tools that predict molecular interactions with high accuracy. These tools are invaluable in optimizing compounds like 1-(5-tert-butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole by predicting binding affinities and identifying potential liabilities early in the discovery process. Such advancements have accelerated the drug development pipeline significantly over recent years.
One of the most exciting aspects of this compound is its versatility as a scaffold for further derivatization. By modifying additional functional groups or introducing new moieties, chemists can generate libraries of analogs with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for clinical development. The flexibility offered by the indole-pyridine hybrid structure makes it an attractive platform for innovation.
The regulatory landscape for new drug candidates also plays a crucial role in determining the commercial viability of compounds like 1-(5-tert-butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for successful market entry. This includes rigorous safety testing and demonstration of clinical efficacy through Phase I/II/III trials. The journey from discovery to market approval is long and complex but remains a critical step in bringing new therapies to patients worldwide.
In conclusion,1-(5-tert-butylsulfanyl--6-methyl-pyridin--2--yl)---dihydro--1H-indole (CAS No.--1355175--68--6) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis showcases modern organic methodologies while offering opportunities for further innovation through structure-based drug design principles. As research continues into its biological activities, this compound holds promise as a valuable tool both academically and commercially.
1355175-68-6 (1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-2,3-dihydro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)